Aluminum hydroxide sulfate (Al(OH)(SO4))

Specification

• CAS No.: 1332-73-6
• Molecular Formula: Cu4H8O11S
• Molecular Weight: 140.05 g/mol
• IUPAC Name: aluminum;hydroxide;sulfate
• Standard InChI: InChI=1S/Al.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+3;;/p-3
• Standard InChI Key: STNCDALPBBWSTC-UHFFFAOYSA-K
• SMILES: [OH-].[O-]S(=O)(=O)[O-].[Al+3]
• Canonical SMILES: [OH-].[O-]S(=O)(=O)[O-].[Al+3]

Introduction

Physical and Chemical Properties

Aluminum hydroxide sulfate possesses specific physical and chemical properties that determine its behavior and applications. Based on available research data, these properties are summarized in the table below:

Property	Value
CAS Number	1332-73-6
Molecular Formula	AlH4O5S
Molecular Weight	143.07500 g/mol
Boiling Point	330°C at 760mmHg
Density	Not Available
Melting Point	Not Available
Exact Mass	142.95900
PSA	111.70000
Vapour Pressure	3.35E-05mmHg at 25°C
The compound demonstrates notable thermal stability with a relatively high boiling point of 330°C at standard pressure, suggesting it remains stable under elevated temperature conditions. This thermal stability makes it potentially suitable for applications requiring resistance to heat degradation. The low vapor pressure (3.35E-05mmHg at 25°C) indicates minimal volatility at ambient temperatures, which is advantageous for applications requiring material stability in open systems.

Structure and Composition

Identification Parameters

For research and industrial purposes, aluminum hydroxide sulfate is identified through several standardized parameters:

Identifier	Value
CAS Number	1332-73-6
EINECS	258-792-0, 215-573-4
Synonyms	aluminum hydroxide sulfate, aluminum hydroxide sulfate(1:1:1), Aluminum monohyddroxide monosulfate, Aluminium hydroxide sulphate
These identifiers serve as standardized references in scientific literature, regulatory documentation, and chemical databases, enabling precise identification in various contexts.

Related Compounds and Comparative Properties

Understanding aluminum hydroxide sulfate benefits from examining related compounds that share similar structural elements or chemical behavior.

Aluminum Hydroxide

Aluminum hydroxide (Al(OH)3) is a related compound that has been extensively studied, particularly for its biological effects. Research investigating chronic oral administration of aluminum hydroxide in mice revealed significant physiological impacts, including decreased hemoglobin, hematocrit, and erythrocyte counts. The study also documented increased AST levels alongside decreased urea levels, suggesting potential effects on liver and kidney function.
Furthermore, aluminum hydroxide administration led to elevated lipid and protein oxidation across multiple organs. The study detected alterations in antioxidant defense mechanisms, particularly noting reduced superoxide dismutase and catalase activity in lung tissue, and a decreased ratio of reduced to oxidized glutathione. These findings provide valuable context for understanding potential biological interactions of aluminum-containing compounds, though direct extrapolation to aluminum hydroxide sulfate requires caution.

Aluminum Chloride Hydroxide Sulfate

Aluminum chloride hydroxide sulfate (AlClHO5S-4) represents another related compound with the molecular weight of 175.51 g/mol. This compound differs from aluminum hydroxide sulfate by the inclusion of a chloride ion in its structure. It is identified by CAS number 39290-78-3. The structural similarity suggests potential parallels in chemical behavior, though the presence of the chloride ion likely influences reactivity and application profiles.

Research Limitations and Future Directions

The current scientific literature exhibits notable limitations regarding aluminum hydroxide sulfate research, particularly in areas of:

Knowledge Gaps

Current research leaves significant gaps in understanding specific aspects of aluminum hydroxide sulfate:

• Detailed structural characterization

• Precise synthesis methodologies

• Comprehensive application profiles

• Biological interaction mechanisms

• Environmental fate and behavior